3-(1-(benzofuran-2-carbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 5-[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C23H22N4O3/c1-25-23(29)27(18-8-3-2-4-9-18)21(24-25)16-11-13-26(14-12-16)22(28)20-15-17-7-5-6-10-19(17)30-20/h2-10,15-16H,11-14H2,1H3
• InChI Key: RIKBCRUJBQWFQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)N(C(=N1)C2CCN(CC2)C(=O)C3=CC4=CC=CC=C4O3)C5=CC=CC=C5
• Molecular Formula: C23H22N4O3
• Molecular Weight: 402.4 g/mol

Description

3-(1-(benzofuran-2-carbonyl)piperidin-4-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C23H22N4O3 and its molecular weight is 402.454. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

This compound, due to its complex structure, may find applications in various fields of scientific research, particularly in the development of pharmaceutical compounds and materials chemistry. The specific compound mentioned is not directly cited in the available literature; however, related compounds provide insight into potential applications:

• PET Imaging Probe Development : A closely related compound, (Z)-2-((1H-Indazol-3-yl)methylene)-6-methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one, has been synthesized and evaluated as a potential PET imaging probe for imaging the enzyme PIM1, indicating the utility of benzofuran derivatives in diagnostic imaging (Gao et al., 2013).

• Sigma Receptor Ligands : Research on sigma receptor ligands has shown that spiro[[2]benzofuran-1,4'-piperidines] display higher affinity for sigma(1) vs sigma(2) receptors, suggesting the relevance of benzofuran derivatives in developing compounds with potential neuroprotective or therapeutic effects (Maier & Wünsch, 2002).

• Anti-inflammatory and Antibacterial Agents : Studies on 5-(benzofuran-2-yl)-3-(4-(piperidin-1-yl)phenyl)-2,3-dihydropyrazole-1-carbothioamide and related compounds have demonstrated significant anti-inflammatory and moderate antibacterial properties, highlighting the potential of benzofuran derivatives in therapeutic applications (Elgazwy et al., 2012).

• Catalytic Applications : Complexes involving 1,2,3-triazole and benzofuran derivatives have been explored for catalytic activities, including transfer hydrogenation and oxidation reactions, indicating their potential use in synthetic chemistry and industrial applications (Saleem et al., 2014).